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Compound of Interest

Compound Name: Glesatinib hydrochloride

Cat. No.: B1139298 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the proper

disposal of Glesatinib hydrochloride, a potent tyrosine kinase inhibitor. Adherence to these

procedures is critical to ensure personnel safety, prevent environmental contamination, and

maintain regulatory compliance. As Glesatinib hydrochloride is classified as a cytotoxic

agent, it requires specialized handling and disposal protocols.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure all personnel are equipped with the

appropriate Personal Protective Equipment (PPE).

Minimum PPE: This includes double gloving (chemotherapy-rated), a disposable gown, and

eye protection.

Contaminated Materials: All materials that come into contact with Glesatinib hydrochloride,

including PPE, must be treated as cytotoxic waste.[1]

Spill Management: In case of a spill, use a designated cytotoxic spill kit to contain and clean

the area. Notify environmental health and safety personnel immediately.

Quantitative Data for Glesatinib
The following table summarizes key quantitative information for Glesatinib.
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Property Value Reference

Molecular Formula C₃₁H₂₇F₂N₅O₃S₂ --INVALID-LINK--[2]

Molecular Weight 619.71 g/mol --INVALID-LINK--[2]

CAS Number 936694-12-1 (Glesatinib) --INVALID-LINK--[3]

CAS Number
1123838-51-6 (Glesatinib

hydrochloride)
--INVALID-LINK--[4]

Solubility in DMSO 100 mg/mL (161.36 mM) --INVALID-LINK--[5]

Storage Temperature -20°C (as powder for 3 years) --INVALID-LINK--[5]

Step-by-Step Disposal Protocol for Glesatinib
Hydrochloride
The following protocol is based on general guidelines for the disposal of cytotoxic and

hazardous pharmaceutical waste. Always consult your institution's specific policies and local

regulations.

1. Identification and Segregation:

Identify all waste streams containing Glesatinib hydrochloride. This includes:
Unused or expired bulk powder.
Contaminated lab supplies (e.g., vials, pipette tips, tubes).
Contaminated sharps (e.g., needles, syringes).
Contaminated PPE.
Segregate cytotoxic waste from other laboratory waste at the point of generation.[6]

2. Packaging and Labeling:

Non-Sharp Cytotoxic Waste:
Place in a leak-proof, puncture-resistant container specifically designated for cytotoxic
waste.[1] These containers are typically color-coded, often purple or red, and must be clearly
labeled with the cytotoxic symbol.[6][7]
For added safety, solid waste such as contaminated gloves and gowns should be placed in a
designated, labeled plastic bag before being put into the final disposal container.[1]
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Sharp Cytotoxic Waste:
All sharps must be placed in a designated, puncture-proof sharps container that is also
labeled for cytotoxic waste.[1]
Labeling: Ensure all containers are clearly labeled with "Cytotoxic Waste" and any other
warnings required by your institution and local regulations.

3. Storage:

Store sealed cytotoxic waste containers in a secure, designated area with restricted access.
This storage area should be separate from general waste and clearly marked with
appropriate hazard symbols.

4. Transportation:

Internal transport of cytotoxic waste from the laboratory to a central storage or pickup point
must be done using a secondary, leak-proof container to minimize the risk of spills.
External transportation must be conducted by a licensed hazardous waste disposal
company.

5. Final Disposal:

The required method of disposal for cytotoxic waste is high-temperature incineration by a
licensed hazardous waste facility.[8]
Never dispose of Glesatinib hydrochloride or any cytotoxic waste down the drain or in the
regular trash.

Experimental Workflow & Signaling Pathway
Visualization
The following diagrams illustrate the logical workflow for the proper disposal of Glesatinib
hydrochloride.
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Glesatinib Hydrochloride Disposal Workflow

Waste Generation
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Step 5
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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